![molecular formula C19H21FN2O3S B6524325 N-(4-fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide CAS No. 683764-95-6](/img/structure/B6524325.png)
N-(4-fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
Overview
Description
N-(4-Fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide is an organic compound of the piperidine class, which is a heterocyclic aromatic organic compound. It is a white solid that is soluble in organic solvents and is used primarily as a pharmaceutical intermediate. This compound is used as a precursor for the synthesis of various drugs and other compounds.
Mechanism of Action
N-(4-Fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide is an organic compound of the piperidine class, and its mechanism of action is based on its ability to form a stable covalent bond with a variety of other molecules. This covalent bond can be used to form a variety of different compounds, depending on the other molecules present.
Biochemical and Physiological Effects
N-(4-Fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide has been studied for its potential to affect biochemical and physiological processes. It has been found to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. It has also been found to inhibit the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators such as prostaglandins.
Advantages and Limitations for Lab Experiments
N-(4-Fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. It is also non-toxic, making it safe to handle in a laboratory setting. However, it is important to note that the compound is not soluble in water, so it must be handled carefully.
Future Directions
N-(4-Fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide has potential applications in the fields of drug discovery and development. It could be used in the synthesis of new drugs, or it could be used to modify existing drugs to make them more effective. It could also be used in the development of new compounds that could be used to treat diseases or disorders. Additionally, it could be used to develop new compounds to improve the solubility of existing drugs, or to improve their stability. Finally, it could be used to develop new compounds that could be used as diagnostic agents or as probes for biological processes.
Synthesis Methods
N-(4-Fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide is synthesized by a condensation reaction between 4-fluorobenzonitrile and 3-methylpiperidine-1-sulfonamide. The reaction is catalyzed by a base such as sodium ethoxide and yields the desired product in good yield.
Scientific Research Applications
N-(4-Fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide is used in the synthesis of various drugs and other compounds. It has been used as a precursor in the synthesis of the anti-depressant drug fluoxetine, as well as the antifungal drug fluconazole. It has also been used in the synthesis of the antifungal drug voriconazole, and the anti-inflammatory drug celecoxib.
properties
IUPAC Name |
N-(4-fluorophenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O3S/c1-14-3-2-12-22(13-14)26(24,25)18-10-4-15(5-11-18)19(23)21-17-8-6-16(20)7-9-17/h4-11,14H,2-3,12-13H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJTXFWBYJPMWDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3-bromophenyl)-2-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-2,3-dihydropyridazin-3-one](/img/structure/B6524247.png)
![ethyl 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxylate](/img/structure/B6524259.png)
![[cyclohexyl(methyl)carbamoyl]methyl 4-methylbenzoate](/img/structure/B6524265.png)
![N-[(2-chlorophenyl)methyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide](/img/structure/B6524276.png)
![4-[(2-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide](/img/structure/B6524296.png)
![3-[4-(4-benzylpiperazine-1-carbonyl)phenyl]-3,4-dihydro-1,2,3-benzotriazin-4-one](/img/structure/B6524308.png)
![10-{[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl}-11-ethyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one](/img/structure/B6524313.png)
![4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide](/img/structure/B6524321.png)
![4-[(propan-2-yl)amino]-1,2-dihydroquinazoline-2-thione](/img/structure/B6524330.png)